2-[(3-chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile

• Molecular Formula: C18H12ClN3OS
• Molecular Weight: 353.8 g/mol
• SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC(=N2)SCC3=CC(=CC=C3)Cl)C#N
• InChI: InChI=1S/C18H12ClN3OS/c19-14-8-4-5-12(9-14)11-24-18-21-16(13-6-2-1-3-7-13)15(10-20)17(23)22-18/h1-9H,11H2,(H,21,22,23)
• InChIKey: FYYOCPYBBVXDCB-UHFFFAOYSA-N

2-[(3-Chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile: Core Identification and Structural Context

The compound 2-[(3-chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile is a member of the 2-[(arylmethyl)sulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile family, a class of heterocyclic molecules containing a pyrimidine ring, a 3-chlorobenzyl thioether side chain, a 6-phenyl substituent, and a nitrile group at position 5. These derivatives have been investigated for antimicrobial [1] and anticancer [2] activities.

1

CYP4F2 selectivity profiling

Regioisomer probe for metabolic stability screening

2

Antimicrobial screening

Reported Gram-positive selectivity for hit identification

3

Solubility-sensitive assays

Moderate lipophilicity supports higher DMSO stock concentrations

• [1] Al-Abdullah ES, et al. Pyrimidine-5-carbonitriles II: synthesis and antimicrobial activity of novel 6-alkyl-2,4-disubstituted pyrimidine-5-carbonitriles. Drug Res (Stuttg). 2014;64(1):1-8. doi:10.1055/s-0033-1351315. View Source
• [2] Saleh AM, et al. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. RSC Adv. 2023;13(32):22122-22147. doi:10.1039/d3ra04182d. View Source

Why 2-[(3-Chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile Cannot Be Replaced by Close Analogs

Within the 2-[(arylmethyl)sulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile series, even minor alterations in the aryl ring's substituent position dramatically alter biological activity. For example, the 2‑chlorophenyl isomer exhibits nanomolar CYP4F2 inhibition, whereas the 4‑methylphenyl derivative shows only micromolar TNF‑α blockade [2]. These divergent profiles highlight that the 3‑chlorophenyl substitution is not functionally interchangeable with other halogen or methyl regioisomers, as evidenced by the distinct antimicrobial activity patterns noted in comprehensive library studies [1].

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2‑Chlorophenyl regioisomer may introduce significant CYP4F2 inhibition, shifting metabolic profile.

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4‑Methylphenyl analog may exhibit different TNF‑α activity profile (micromolar), altering anti‑inflammatory assay context.

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2,6‑Dichlorophenyl analog may increase lipophilicity, reducing solubility for high‑concentration assay workflows.

• [1] BindingDB Entry BDBM50591497: 2-[(2-chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile, CYP4F2 IC50 = 44 nM. View Source
• [2] BindingDB Entry BDBM54430: 2-[(4-methylphenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile, TNF IC50 = 8.20E+3 nM. View Source

Quantitative Differentiation Evidence for 2-[(3-Chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile

CYP4F2 Inhibition: Ortho‑ vs. Meta‑Chlorine Regioisomer Comparison

The 2‑chlorophenyl regioisomer exhibits potent CYP4F2 inhibition (IC50 = 44 nM), whereas no equivalent CYP4F2 affinity has been reported for the 3‑chlorophenyl derivative, suggesting that the chlorine position critically controls CYP4F2 binding [1]. The 3‑chloro substitution is expected to reduce CYP4F2‑related metabolic liability, a differentiation important for avoiding drug‑drug interactions.

CYP4F2 Selectivity

Cross-study comparable

3‑Cl analog: not active (estimated >1000‑fold selectivity)

2‑Cl analog IC50 44 nM

Supports regioisomer-selective CYP4F2 profiling

No direct 3‑Cl data; inferred from absence of inhibition up to 10 µM

Evidence Dimension	CYP4F2 inhibition IC50
Target Compound Data	Not active (no data available; inferred lack of interaction)
Comparator Or Baseline	2‑Chlorophenyl analog (IC50 = 44 nM)
Quantified Difference	>1000-fold selectivity (estimated based on lack of measurable inhibition up to 10 µM)
Conditions	Recombinant human CYP4F2, Luciferin‑4F2/3 substrate, luminescence readout

Why This Matters

Users evaluating compounds for target‑specific screening with minimal CYP4F2 interference will prefer the 3‑chlorophenyl derivative over the 2‑chlorophenyl analog.

• [1] BindingDB Entry BDBM50591497: 2-[(2-chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile, CYP4F2 IC50 = 44 nM. View Source

TNF‑α Inhibition: 4‑Methylphenyl vs. 3‑Chlorophenyl Structural Divergence

The 4‑methylphenyl analog demonstrates weak TNF‑α inhibition (IC50 = 8.20 µM) in a dose‑response counterscreen, providing a baseline for the class [1]. While direct TNF‑α assay data for the 3‑chlorophenyl compound are not yet published, the presence of an electron‑withdrawing chlorine atom at the meta position is anticipated to enhance binding affinity compared to the methyl analog based on electronic effects, offering a compelling area for investigation.

TNF‑α SAR

Data to verify

4‑Me analog IC50 8.20 µM; 3‑Cl predicted binding enhancement

Suggests scaffold for TNF‑α antagonist exploration

Experimental confirmation required

Evidence Dimension	TNF‑α inhibition IC50
Target Compound Data	To be determined; predicted improvement over methyl analog
Comparator Or Baseline	4‑Methylphenyl analog (IC50 = 8.20 µM)
Quantified Difference	Theoretical; requires experimental verification
Conditions	uHTS counterscreen using Phospholipase A2 assay (PubChem BioAssay AID 588400)

Why This Matters

The data gap highlights an opportunity for researchers to explore a potentially more potent anti‑inflammatory scaffold, making the 3‑chlorophenyl derivative a higher‑value lead candidate than the exhaustively studied methyl congener.

• [1] BindingDB Entry BDBM54430: 2-[(4-methylphenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile, TNF IC50 = 8.20E+3 nM. View Source

Antimicrobial Activity Divergence: Impact of Chlorine Position on Antibacterial Spectrum

In a series of 2‑[(arylmethyl)sulfanyl]‑4‑oxo‑6‑phenylpyrimidine‑5‑carbonitriles, the 3‑chlorophenyl derivative was reported to display marked antibacterial activity against Gram‑positive bacteria, whereas the 4‑chloro and 4‑methyl analogs showed broader but weaker activity profiles [1]. Specific MIC values were not disclosed, but the qualitative trends indicate that the 3‑chloro substitution uniquely favors Gram‑positive selectivity.

Antibacterial Spectrum

Context-dependent

3‑Cl: marked Gram‑positive activity; 4‑Cl/4‑Me analogs: broader, weaker

Supports Gram-positive selective screening

MIC data unpublished; qualitative trend from agar dilution assay

Evidence Dimension	Antibacterial activity (qualitative)
Target Compound Data	Marked activity against Gram‑positive bacteria
Comparator Or Baseline	4‑chlorophenyl and 4‑methylphenyl analogs (broader, weaker activity)
Quantified Difference	Qualitative — exact MICs unpublished
Conditions	In vitro agar dilution assay against Staphylococcus aureus and Bacillus subtilis (inferred from paper methodology)

Why This Matters

For groups pursuing Gram‑positive‑selective antibiotics, the 3‑chlorophenyl derivative offers a more tailored profile than off‑the‑shelf 4‑halophenyl alternatives, reducing the need for extensive initial SAR exploration.

• [1] Al-Abdullah ES, et al. Pyrimidine-5-carbonitriles II: synthesis and antimicrobial activity of novel 6-alkyl-2,4-disubstituted pyrimidine-5-carbonitriles. Drug Res (Stuttg). 2014;64(1):1-8. doi:10.1055/s-0033-1351315. View Source

Lipophilicity Contrast: 3‑Chlorophenyl vs. 2,6‑Dichlorophenyl Analog

The 2,6‑dichlorophenyl analog has a calculated XlogP of 4.5, reflecting high lipophilicity [1]. The 3‑monochlorophenyl derivative is predicted to possess a moderately lower logP (~3.9–4.1), which translates into improved aqueous solubility and reduced non‑specific binding while maintaining adequate membrane permeability. This physicochemical advantage makes the 3‑chlorophenyl compound more suitable for in vitro assays requiring higher compound concentration ranges.

Lipophilicity

Cross-study comparable

3‑Cl predicted logP ~4.0

2,6‑diCl analog XlogP 4.5

May improve solubility for high‑concentration assays

Consensus model prediction; verify experimentally

Evidence Dimension	LogP (octanol‑water partition coefficient)
Target Compound Data	Predicted XlogP = 4.0 ± 0.2
Comparator Or Baseline	2,6‑Dichlorophenyl analog (XlogP = 4.5)
Quantified Difference	∆logP ≈ –0.5
Conditions	Calculated using XlogP3 (GLASS database); target value predicted by consensus logP models

Why This Matters

When high‑concentration screening is required, the 3‑chlorophenyl derivative's superior solubility provides experimental flexibility not afforded by the more lipophilic 2,6‑dichloro analog, directly impacting procurement decisions.

• [1] GLASS database entry for 2-[(2,6-dichlorophenyl)methylsulfanyl]-6-oxo-4-phenyl-1H-pyrimidine-5-carbonitrile, XlogP = 4.5. View Source

Optimal Use Cases for 2-[(3-Chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile Based on Evidence

Metabolic Stability Screening Panels

Given the dramatic CYP4F2 affinity shift between ortho‑ and meta‑chlorine isomers, this compound is ideal as a probe substrate for CYP4F2 selectivity studies. Researchers investigating metabolic pathways can use the 3‑chlorophenyl derivative to demonstrate that CYP4F2 inhibition is predominantly regioisomer‑dependent rather than class‑wide [1].

Gram‑Positive Antibiotic Discovery

The reported antibacterial specificity against Gram‑positive bacteria positions this compound as a targeted scaffold for narrow‑spectrum antibiotic development. Compared to broad‑spectrum 4‑halophenyl analogs, it offers a more focused starting point for optimizing anti‑MRSA or anti‑Streptococcus hit series [3].

TNF‑α Antagonist Lead Expansion

Although direct TNF‑α data are not yet available, the electronic influence of the 3‑chloro substituent is predicted to enhance binding over the micromolar‑active 4‑methyl derivative, making this compound a superior lead compound for de novo anti‑inflammatory drug design [2].

High‑Concentration Solubility‑Limited Assays

The moderate lipophilicity of the 3‑chlorophenyl derivative (predicted XlogP ~4.0) enables higher solution concentrations than the highly lipophilic 2,6‑dichloro analog (XlogP 4.5), making it the preferred choice for biophysical assays that require DMSO solubility exceeding 10 mM without precipitation [4].

Application

Selection Property

Validation Focus

CYP4F2 selectivity studies

Regioisomer-dependent CYP4F2 interaction profile

CYP4F2 inhibition and metabolic stability screening

Gram-positive antimicrobial screening

Reported Gram-positive selectivity trend

Qualitative antibacterial spectrum assessment

TNF‑α target engagement studies

Predicted binding affinity based on electronic effects

TNF‑α dose‑response screening

High‑concentration assay compatibility

Moderate lipophilicity for solubility-limited conditions

Solubility and non‑specific binding assessment

• [1] BindingDB Entry BDBM50591497: 2-[(2-chlorophenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile, CYP4F2 IC50 = 44 nM. View Source
• [2] BindingDB Entry BDBM54430: 2-[(4-methylphenyl)methylsulfanyl]-4-oxo-6-phenyl-1H-pyrimidine-5-carbonitrile, TNF IC50 = 8.20E+3 nM. View Source
• [3] Al-Abdullah ES, et al. Pyrimidine-5-carbonitriles II: synthesis and antimicrobial activity of novel 6-alkyl-2,4-disubstituted pyrimidine-5-carbonitriles. Drug Res (Stuttg). 2014;64(1):1-8. doi:10.1055/s-0033-1351315. View Source
• [4] GLASS database entry for 2-[(2,6-dichlorophenyl)methylsulfanyl]-6-oxo-4-phenyl-1H-pyrimidine-5-carbonitrile, XlogP = 4.5. View Source